Cas no 578708-97-1 (2-(piperidin-4-yl)-1H-1,3-benzodiazol-5-amine)

2-(piperidin-4-yl)-1H-1,3-benzodiazol-5-amine structure
578708-97-1 structure
Product Name:2-(piperidin-4-yl)-1H-1,3-benzodiazol-5-amine
CAS No:578708-97-1
MF:C12H16N4
MW:216.282241821289
CID:1114353
PubChem ID:44374805
Update Time:2025-04-20

2-(piperidin-4-yl)-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-piperidinyl)-1H-Benzimidazol-6-amine
    • 2-(piperidin-4-yl)-1H-1,3-benzodiazol-5-amine
    • AKOS040819676
    • 578708-97-1
    • DB-292014
    • CHEMBL159964
    • EN300-10857217
    • 2-(piperidin-4-yl)-1H-1,3-benzodiazol-6-amine
    • 2-(Piperidin-4-yl)-1H-benzo[d]imidazol-6-amine
    • SCHEMBL14447469
    • Inchi: 1S/C12H16N4/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6,13H2,(H,15,16)
    • InChI Key: CEKYEYBQFNDAIP-UHFFFAOYSA-N
    • SMILES: N1CCC(C2=NC3C=CC(=CC=3N2)N)CC1

Computed Properties

  • Exact Mass: 216.137496527g/mol
  • Monoisotopic Mass: 216.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.7Ų

2-(piperidin-4-yl)-1H-1,3-benzodiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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